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Compound of Interest

Compound Name: Boc-PEG4-methyl propionate

Cat. No.: B15621863

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Boc-PEG4-methyl propionate. The
following procedures are designed to ensure safe handling, storage, and disposal of this
chemical in a laboratory setting.

Hazard Identification and Chemical Properties

Boc-PEG4-methyl propionate is a chemical compound that requires careful handling due to
its potential hazards. While a specific Safety Data Sheet (SDS) is not readily available,
information from suppliers indicates the following GHS hazard classifications.[1]

e GHS Pictogram: GHSO07 (Exclamation Mark)
» Signal Word: Warning
e Hazard Statements:

o H302: Harmful if swallowed.

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
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The polyethylene glycol (PEG) component of the molecule is generally considered to have low
toxicity.[2] However, the overall hazard profile is determined by the other functional groups. The
tert-butyloxycarbonyl (Boc) protecting group is known to be sensitive to acidic conditions.[3][4]

Quantitative Data Summary:

Property Value Source
CAS Number 2100306-74-7 [1]
Molecular Formula C17H320s [1]
Molecular Weight 364.43 [1]
Storage Sealed in dry, 2-8°C [1]

Personal Protective Equipment (PPE)

A thorough hazard assessment is required to select the appropriate PPE for any given task.[5]
The following table outlines the minimum recommended PPE for handling Boc-PEG4-methyl
propionate.
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Body Part PPE Standard/Specification

Torso Laboratory Coat Buttoned, long-sleeved
Safety Goggles or Safety

Eyes/Face ANSI Z87.1 marked[5]

Glasses with Side Shields

Face Shield (in addition to

goggles/glasses for splash

Recommended for bulk

handling or splash risks[5][6]

hazards)

Nitrile gloves are a common
Hands Chemically Resistant Gloves choice for incidental contact[5]

[7]

Required in all laboratory
Feet Closed-toe shoes

settings[7]

Respiratory

NIOSH-approved respirator (if Use in a well-ventilated area,

generating dusts or aerosols)

preferably a fume hood[2][7]

Glove Selection: For handling chemicals, disposable nitrile gloves are often the minimum

requirement for incidental exposure.[5] If prolonged or direct contact is anticipated, a more

robust glove should be selected based on chemical resistance charts and, ideally, specific

testing for the substance. For esters, butyl rubber gloves may offer good protection.[8] Always

inspect gloves for tears or holes before use and remove them immediately after any sign of

contamination.[5]

Operational Plan: Safe Handling Workflow

Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring

laboratory safety.

Experimental Workflow Diagram:
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Preparation
- Don appropriate PPE
- Work in a fume hood
- Allow reagent to warm to room temperature

i

Weighing
- Use a clean spatula and weigh boat
- Minimize dust/aerosol generation

i

Dissolution
- Add solvent slowly to the solid
- Ensure proper ventilation

i

Reaction
- Maintain inert atmosphere if required
- Monitor the reaction progress

'

Work-up & Purification
- Handle all materials as potentially hazardous

'

Storage
- Store in a tightly sealed container
- Place in designated cold storage (2-8°C)

Click to download full resolution via product page

Caption: A typical experimental workflow for handling Boc-PEG4-methyl propionate.

Step-by-Step Protocol:

o Preparation: Before handling, ensure you are wearing the appropriate PPE as outlined in the
table above. All manipulations should be performed in a well-ventilated chemical fume hood.
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[2] Allow the container of Boc-PEG4-methyl propionate to equilibrate to room temperature
before opening to prevent moisture condensation.

o Weighing and Transfer: Carefully weigh the required amount of the compound. Avoid
creating dust. Use appropriate tools (e.g., spatula, weigh boat) and clean them thoroughly
after use.

o Dissolution: When preparing solutions, add the solvent to the solid reagent. If the solvent is
volatile, ensure adequate ventilation.

e Reaction and Work-up: During the reaction, be mindful of any potential incompatibilities. The
Boc group is acid-labile and can be removed with acids like trifluoroacetic acid (TFA) or
hydrogen chloride (HCI).[4]

» Spill Management: In case of a spill, evacuate the area. Wearing appropriate PPE, absorb
the spill with an inert material like vermiculite or sand.[2] Collect the absorbed material into a
sealed, labeled container for hazardous waste disposal.[2][3] Clean the spill area with a
suitable solvent, followed by soap and water.[2]

Disposal Plan

Proper disposal of chemical waste is critical for environmental protection and laboratory safety.

Disposal Decision Pathway:
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Caption: Decision pathway for the proper segregation and disposal of waste.
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Disposal Protocol:

o Waste Segregation: Do not dispose of Boc-PEG4-methyl propionate down the drain.[3]
Segregate waste into solid and liquid streams.

o Solid Waste: Collect unused solid reagent and items grossly contaminated with the
chemical (e.g., pipette tips, weigh boats, contaminated gloves) in a dedicated, clearly
labeled hazardous waste container.[3]

o Liquid Waste: Collect solutions containing Boc-PEG4-methyl propionate in a separate,
labeled hazardous liquid waste container.

» Container Management: Ensure all waste containers are properly sealed and labeled with
the chemical name and associated hazards.

» Final Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.[3]

By following these guidelines, you can minimize the risks associated with handling Boc-PEGA4-
methyl propionate and ensure a safe laboratory environment. Always consult your institution's
specific safety protocols and the most recent safety data for any chemical before beginning
work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Boc-PEG4-methyl propionate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621863#personal-protective-equipment-for-
handling-boc-peg4-methyl-propionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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